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Compound of Interest

Compound Name:
methyl 1,4-dinitro-1H-pyrazole-3-

carboxylate

CAS No.: 1002535-20-7

Cat. No.: B13918652

Get Quote

Executive Summary & Scope
Dinitropyrazoles (DNPs), specifically the 3,4-dinitropyrazole (3,4-DNP) and 3,5-dinitropyrazole

(3,5-DNP) isomers, represent a class of high-nitrogen heterocyclic compounds increasingly

utilized in Insensitive Munitions (IM) and low-vulnerability propellant formulations.[1][2] While

they offer a favorable trade-off between high energy density and thermal stability, they remain

energetic materials with distinct sensitivity profiles.

This guide provides a rigorous framework for the safe synthesis, handling, and characterization

of DNPs. It moves beyond generic safety advice to address the specific physicochemical

hazards of the pyrazole nitration pathway—particularly the thermal rearrangement steps and

the handling of dry, crystalline products.

Target Audience: Synthetic Chemists, Process Engineers, and Safety Officers in Energetic

Materials Research.
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Before handling, researchers must distinguish between the isomers. 3,4-DNP is a melt-cast

candidate (mp ~88°C), whereas 3,5-DNP is a heat-resistant scaffold (mp ~173°C). Both

possess high nitrogen content, implying high heats of formation but also potential shock

sensitivity.

Table 1: Comparative Sensitivity & Stability Data
Data synthesized from standard energetic material characterization (BAM methods).[3]

Property
3,4-
Dinitropyrazol
e (3,4-DNP)

3,5-
Dinitropyrazol
e (3,5-DNP)

TNT
(Reference)

RDX
(Reference)

Physical State
White Crystalline

Solid

White/Pale

Yellow Solid
Pale Yellow Solid White Solid

Melting Point 86–88 °C 173–174 °C 80 °C 204 °C

Decomposition

(Tdec)
~285 °C ~296 °C ~295 °C ~210 °C

Density 1.87 g/cm³ 1.85 g/cm³ 1.65 g/cm³ 1.82 g/cm³

Impact

Sensitivity

> 20 J

(Insensitive)

> 40 J

(Insensitive)
15 J 7.4 J

Friction

Sensitivity
> 360 N > 360 N 353 N 120 N

Detonation

Velocity
~8.1 km/s ~8.0 km/s 6.9 km/s 8.7 km/s
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Critical Insight: While DNPs are less sensitive than RDX, intermediates in their synthesis (such

as N-nitropyrazoles) are often significantly less stable and more prone to unpredictable

decomposition. Treat all intermediates as primary explosives until characterized.

Engineering Controls & PPE Architecture
The "Shield & Ground" Protocol
Trust in the stability of the final product often leads to complacency. The following hierarchy is

mandatory for all DNP workflows:

Primary Containment:

Synthesis (Wet): Standard chemical fume hood with sash at working height.

Isolation/Drying (Dry): Explosion-proof drying oven or vacuum desiccator located behind a

1-inch Polycarbonate Blast Shield.

Static Dissipation (ESD):

DNPs are organic crystals; triboelectric charging is a major initiation risk during sieving or

pouring.

Requirement: Conductive floor mats, grounded benchtops, and wrist straps are mandatory

when handling dry material >500 mg.

Personal Protective Equipment (PPE):

Eyes: ANSI Z87.1 Safety Goggles + Face Shield (mandatory for all synthesis steps).

Hands (Wet Chemistry): Double-gloved Nitrile (0.11 mm min) to prevent skin absorption of

nitro-compounds (toxicological hazard: methemoglobinemia).
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Hands (Dry Handling): Leather or Kevlar gloves over nitrile when manipulating dry

energetic crystals to protect against flash burns.

Synthesis Safety Protocol: The Nitration Pathway
The synthesis of 3,4-DNP typically involves the nitration of pyrazole, followed by a thermal

rearrangement.[4] This rearrangement is the Critical Control Point (CCP) for safety.

Workflow Visualization
The following diagram outlines the safety logic for the synthesis process.
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Critical Safety Zone (Blast Shield Required)
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Final Product:
3,4-DNP

Precipitation/Filtration

Acid Waste
Neutralization

Quench in Ice
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Figure 1: Safety workflow for DNP synthesis, highlighting the high-risk rearrangement step.

Detailed Protocol Steps
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Phase 1: N-Nitration (Exotherm Management)
Setup: Use a jacketed reactor or ice-salt bath. Maintain internal temperature < 0°C.

Addition: Add nitrating agent (e.g., acetyl nitrate generated in situ) dropwise.

Hazard: Rapid addition triggers a thermal spike, potentially decomposing the N-nitro

intermediate.

Verification: Monitor temperature continuously. If T > 5°C, halt addition immediately.

Phase 2: Thermal Rearrangement (The Danger Zone)
N-nitropyrazole rearranges to 3-nitropyrazole upon heating (often in high-boiling solvents like

anisole or benzonitrile).

Risk: This reaction is exothermic and involves heating a nitro-compound.[4]

Control: Never perform this neat (without solvent). The solvent acts as a heat sink.

Scale: Do not exceed 5g per batch until DSC (Differential Scanning Calorimetry) confirms the

onset temperature of decomposition for your specific crude intermediate.

Phase 3: Isolation & Drying
Filtration: Use a plastic or ceramic Büchner funnel. Avoid sintered glass (friction risk if

crystals are trapped in pores).

Drying: Dry at 50°C under vacuum. Do not over-dry to "bone dry" unless necessary for

specific analytics; 1-2% moisture significantly desensitizes the material.

Characterization & Handling Protocols
Small-Scale Testing (< 100 mg)
Before scaling up, validate the sensitivity of the specific batch. Impurities (acids, isomers) can

drastically alter sensitivity.

Burn Test: Place ~10 mg on a spatula and introduce to a flame (fume hood). Observe for

deflagration vs. detonation.
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Drop Test (Qualitative): Use a standard weight (1 kg) from 30 cm on a small sample (20 mg)

to ensure no unexpected high sensitivity.

Storage Guidelines
Container: Conductive plastic (antistatic HDPE) or glass with Teflon-lined caps. Never use

metal-on-metal screw caps (friction hazard).

Environment: Cool, dry, dark. Store away from strong bases (pyrazoles can form sensitive

salts with alkalis) and oxidizers.

Shelf Life: DNPs are generally stable, but check for "sweating" or discoloration (indicating

acid impurities) monthly.

Emergency Response & Decontamination
Decision Matrix for Spills

Spill / Exposure Identify State

Solid Crystal

Solution/Liquid

1. Wet with Acetone/Water
2. Wipe with conductive cloth

3. Do NOT sweep (Dust Expl Risk)

1. Absorb with Vermiculite
2. Place in waste drum
3. Neutralize (if acidic)

Hazardous Waste
(Energetic Stream)

Click to download full resolution via product page

Figure 2: Decision matrix for immediate response to DNP spills.

Decontamination Solution
For cleaning glassware and bench surfaces contaminated with DNPs:

Solution: 10% Sodium Hydroxide (NaOH) in Ethanol/Water (50:50).

Mechanism: Base hydrolysis breaks down the nitro-pyrazole ring or forms water-soluble salts

that can be washed away.
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Warning: The resulting solution may be colored (red/orange). Dispose of as hazardous

chemical waste, not down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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